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Compound of Interest

Compound Name: 5-Methyl-1,3,5-dithiazinane
CAS No.: 6302-94-9
Cat. No.: B058076
Get Quote
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Before any disposal plan can be formulated, a thorough understanding of the substance's
hazards is essential. This process, known as "hazardous waste determination,” is the first and
most critical step in compliance.[2]

While a specific Safety Data Sheet (SDS) for 5-Methyl-1,3,5-dithiazinane is not readily
available in the provided search results, data from closely related structural analogs, such as
2,4,6-Trimethyl-1,3,5-dithiazine and 1,3,5-Trimethylhexahydro-1,3,5-triazine, allows for a
conservative and responsible hazard assessment. The presence of nitrogen and sulfur in the
heterocyclic ring structure suggests that combustion may produce toxic oxides of nitrogen
(NOx) and sulfur (SOx). Therefore, it must be treated as a hazardous substance requiring
specialized disposal.

Based on the GHS classification for the analogous compound 1,3,5-Trimethylhexahydro-1,3,5-
triazine, we can infer the potential hazards that necessitate careful handling and disposal.[3]
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Hazard Class

Hazard Statement

Significance for Disposal

Flammable liquids (Category
3)

H226: Flammable liquid and

vapor

Requires storage away from
ignition sources and dictates

that the waste is ignitable.

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

Highlights the toxic nature of
the compound, precluding

sewer disposal.

Skin corrosion (Category 1B)

H314: Causes severe skin

burns and eye damage

Mandates the use of robust
Personal Protective Equipment
(PPE) during handling and

disposal.

Skin sensitization (Category 1)

H317: May cause an allergic

skin reaction

Reinforces the need for
protective gloves and
immediate decontamination

after contact.

Aquatic hazard (Chronic,
Category 3)

H412: Harmful to aquatic life

with long lasting effects

Explicitly forbids disposal into
the sanitary sewer system to
prevent environmental

damage.[4]

This data is for the related
compound 1,3,5-
Trimethylhexahydro-1,3,5-

triazine and should be used as

a conservative proxy for

hazard assessment.[3]

Part 2: Step-by-Step Laboratory Waste Management

Protocol

The overriding principle for managing laboratory waste is that no procedure should begin

without a clear plan for the disposal of all resulting materials, both hazardous and non-

hazardous.[5]
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Step 1: Segregation at the Point of Generation

The moment 5-Methyl-1,3,5-dithiazinane or a solution containing it is deemed waste, it must

be segregated.

o Rationale: Mixing disparate chemical wastes can lead to dangerous reactions, such as gas
evolution, heat generation, or polymerization. Furthermore, mixing complicates the final
disposal process, often increasing costs and regulatory burdens.[2]

e Procedure:

o Designate a specific, labeled waste container exclusively for 5-Methyl-1,3,5-dithiazinane
and compatible waste streams.

o Never mix this organic waste with acids, bases, oxidizers, or other reactive chemicals.

o Solid waste contaminated with 5-Methyl-1,3,5-dithiazinane (e.g., gloves, weigh boats,
contaminated silica gel) should be collected separately in a designated, lined solid waste

container.

Step 2: Waste Container Selection and Handling

The integrity of the waste container is paramount to preventing leaks and spills.[6]

» Rationale: The container is the primary barrier between the hazardous material and the
laboratory environment. It must be chemically resistant to the waste and robust enough to
withstand storage and transport.

e Procedure:

o Select a Compatible Container: Use a clean, dry container made of a material chemically
compatible with 5-Methyl-1,3,5-dithiazinane, such as a glass or plastic reagent bottle.[7]
The original product container is often a suitable choice if it is in good condition.[4]

o Avoid Improper Containers: Never use foodstuff containers (e.g., jars, beverage bottles)
for hazardous waste.[4]
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o Ensure a Secure Lid: The container must have a tight-fitting, screw-top cap.[6][7] Do not
use corks or stoppers, which can degrade or leak.

o Keep Containers Closed: Waste containers must remain securely capped at all times,
except when actively adding waste.[6] This prevents the release of vapors and protects
against spills.

o Headroom: Do not fill containers completely. Leave at least 10% of the volume as
headspace to allow for vapor expansion.[4]

Step 3: Comprehensive Waste Labeling

Proper labeling is a regulatory requirement and a critical safety communication tool.[5]

o Rationale: A clear label informs personnel of the container's contents and associated
hazards, ensuring it is handled correctly throughout the disposal process.

e Procedure:

o Obtain a hazardous waste tag from your institution's Environmental Health and Safety
(EHS) department.

o Affix the tag to the container before adding any waste.

o Clearly write the following information:

The words "HAZARDOUS WASTE"[5][6]

» The full chemical name: "5-Methyl-1,3,5-dithiazinane" (avoiding abbreviations or
formulas).

» Alist of all components in the container, including solvents, with approximate
percentages.

» The date when waste was first added (the "accumulation start date").[6]

» The relevant hazard characteristics (e.g., "Flammable,” "Corrosive," "Toxic").
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Part 3: Accumulation and Disposal Logistics

Federal and state regulations strictly govern the amount of hazardous waste that can be stored

in a laboratory.

Satellite Accumulation and Storage Limits

Laboratories operate under regulations for "Satellite Accumulation Areas" (SAAs), which allow
for the temporary collection of waste at or near the point of generation.[5]

o Rationale: These regulations ensure that large quantities of hazardous materials are not
stored indefinitely in active research areas, minimizing risk.

e Procedure:

o Storage Limits: Do not accumulate more than 55 gallons of hazardous waste or 1 quart of
acutely hazardous waste in your laboratory at any one time.[5][8]

o Time Limits: Once a container is full, it should be dated and a request for pickup should be
submitted promptly. Regulations require waste to be removed from laboratories within 12
months of the accumulation start date.[7]

o Arrange for Pickup: Contact your institution's EHS department to schedule a waste pickup.
Complete any required online or paper forms accurately.[8] Do not transport hazardous
waste yourself.

Final Disposal Pathway

The ultimate fate of 5-Methyl-1,3,5-dithiazinane waste is determined by its chemical

properties.

o Rationale: As a combustible organic compound containing sulfur, the most appropriate
disposal method is high-temperature incineration at a licensed chemical destruction facility.
[9] This process breaks the molecule down into simpler components, and mandatory flue gas
scrubbing systems neutralize harmful byproducts like SOx and NOXx.

o Decontamination of Empty Containers:
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o Empty containers must be decontaminated before being discarded as regular trash.

o A common procedure is a "triple rinse."[9] Rinse the container three times with a suitable
solvent (e.g., acetone, ethanaol).

o Crucially, the first rinsate must be collected and disposed of as hazardous waste along
with the 5-Methyl-1,3,5-dithiazinane waste. Subsequent rinses may also need to be
collected depending on institutional policy.

o Once decontaminated, deface the original label and dispose of the container according to

your facility's guidelines.

Disposal Decision Workflow

The following diagram illustrates the critical decision points in the disposal process for 5-
Methyl-1,3,5-dithiazinane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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